![molecular formula C12H24N2O4S B4699594 1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-4-piperidinecarboxamide](/img/structure/B4699594.png)
1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-4-piperidinecarboxamide
Overview
Description
1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-4-piperidinecarboxamide, also known as E-4018, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. E-4018 belongs to the class of piperidinecarboxamide compounds and has been shown to have promising effects in various biochemical and physiological processes.
Mechanism of Action
1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-4-piperidinecarboxamide exerts its effects by inhibiting the activity of various enzymes and receptors. It has been shown to inhibit the activity of angiotensin-converting enzyme (ACE), which plays a crucial role in regulating blood pressure. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in tissue remodeling and repair. Additionally, this compound has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammatory responses.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce blood pressure by inhibiting the activity of ACE. This compound has also been shown to have anti-inflammatory effects by inhibiting the activity of PDE4. Additionally, this compound has been shown to have anti-tumor effects by inhibiting the activity of MMPs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-4-piperidinecarboxamide in lab experiments is its specificity. This compound has been shown to selectively inhibit the activity of ACE, MMPs, and PDE4, making it a valuable tool for studying the role of these enzymes in various physiological processes. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-4-piperidinecarboxamide. One area of interest is the development of this compound analogs with improved efficacy and reduced toxicity. Additionally, further studies are needed to determine the potential therapeutic applications of this compound in various diseases, including cardiovascular diseases, cancer, and neurological disorders. Finally, more research is needed to understand the precise mechanism of action of this compound and its effects on various biochemical and physiological processes.
Scientific Research Applications
1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory effects on the activity of various enzymes and receptors that play a crucial role in several physiological processes. Some of the key areas where this compound has shown promising effects include cardiovascular diseases, cancer, and neurological disorders.
Properties
IUPAC Name |
1-ethylsulfonyl-N-(1-methoxypropan-2-yl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O4S/c1-4-19(16,17)14-7-5-11(6-8-14)12(15)13-10(2)9-18-3/h10-11H,4-9H2,1-3H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZBNEZUYWRXVQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NC(C)COC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.